Cas no 1806774-37-7 (5-Amino-2-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 5-Amino-2-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1806774-37-7
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• CID: 4919012
• Update Time: 2025-05-20

5-Amino-2-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C6H6F2N2O/c7-6(8)5-4(11)1-3(9)2-10-5/h1-2,6,11H,9H2
• InChI Key： OCXDMAQXPVEBAW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CN=1)N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-2-(difluoromethyl)-3-hydroxypyridine

5-Amino-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806774-37-7): A Versatile Fluorinated Pyridine Derivative with Emerging Applications

In the realm of heterocyclic compounds, 5-Amino-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806774-37-7) has emerged as a structurally unique molecule attracting significant attention from pharmaceutical researchers and material scientists. This fluorinated pyridine derivative combines multiple functional groups - an amino group at position 5, a difluoromethyl group at position 2, and a hydroxyl group at position 3 - creating a molecular architecture with intriguing properties and potential applications.

The compound's chemical structure features a pyridine core substituted with strategically placed functional groups that influence its electronic distribution and molecular interactions. The presence of both electron-donating amino group and electron-withdrawing difluoromethyl group creates interesting electronic effects, while the hydroxyl group adds hydrogen bonding capability. This combination makes 5-Amino-2-(difluoromethyl)-3-hydroxypyridine particularly valuable in medicinal chemistry where such balanced electronic properties are often sought after.

Recent studies have highlighted the potential of difluoromethyl-containing compounds in drug discovery, with 5-Amino-2-(difluoromethyl)-3-hydroxypyridine serving as a valuable building block. The difluoromethyl group is known to improve metabolic stability and membrane permeability in bioactive molecules, while the amino and hydroxyl groups provide sites for further chemical modification. These properties align with current research trends focusing on fluorinated drug candidates with improved pharmacokinetic profiles.

Beyond pharmaceutical applications, 5-Amino-2-(difluoromethyl)-3-hydroxypyridine shows promise in materials science. The compound's ability to participate in hydrogen bonding networks and its fluorine atoms make it interesting for developing advanced materials with specific electronic or self-assembly properties. Researchers are exploring its use in creating fluorinated organic semiconductors and coordination polymers, areas that have gained significant attention in recent years for applications in organic electronics and sensing technologies.

The synthesis of 5-Amino-2-(difluoromethyl)-3-hydroxypyridine typically involves multi-step procedures that carefully introduce each functional group while maintaining the integrity of the pyridine ring. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing importance of sustainable chemical processes in both academic and industrial settings. The compound's purity and stability make it suitable for various downstream applications, though proper storage conditions are recommended to maintain its quality over time.

Analytical characterization of 5-Amino-2-(difluoromethyl)-3-hydroxypyridine employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The 19F NMR signal from the difluoromethyl group provides a distinctive fingerprint for compound identification, while X-ray crystallography has been used to determine its solid-state structure. These analytical methods ensure the compound meets the rigorous quality standards required for research and development applications.

In the context of current scientific trends, 5-Amino-2-(difluoromethyl)-3-hydroxypyridine aligns with several important research directions. The growing interest in fluorine-containing bioactive compounds and multifunctional heterocycles has increased demand for such specialized building blocks. Additionally, the compound's potential in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) connects it to cutting-edge materials research that seeks to develop new porous materials for gas storage, separation, and catalysis applications.

The commercial availability of 5-Amino-2-(difluoromethyl)-3-hydroxypyridine has expanded in recent years, reflecting its growing importance in chemical research. Suppliers typically offer the compound with detailed certificates of analysis and technical data sheets, ensuring researchers can properly evaluate its suitability for their specific applications. While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when handling this or any chemical substance.

Looking forward, the applications of 5-Amino-2-(difluoromethyl)-3-hydroxypyridine are expected to grow as researchers continue to explore the unique properties of fluorinated heterocycles. Its combination of hydrogen bonding capability, fluorine effects, and aromatic character makes it particularly valuable in the design of new pharmaceutical intermediates, functional materials, and chemical probes. As synthetic methodologies advance and our understanding of fluorine effects deepens, this compound is likely to find even broader utility across multiple scientific disciplines.

For researchers considering 5-Amino-2-(difluoromethyl)-3-hydroxypyridine for their projects, several factors should be evaluated. The compound's solubility profile, stability under various conditions, and reactivity patterns should be carefully considered in experimental design. Recent literature reports have demonstrated successful derivatization at both the amino and hydroxyl positions, as well as modifications involving the pyridine nitrogen, providing multiple avenues for structural diversification and property optimization.

In conclusion, 5-Amino-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806774-37-7) represents an important addition to the toolbox of fluorinated heterocyclic compounds available to researchers. Its unique combination of functional groups and the growing importance of fluorine chemistry in multiple scientific fields ensure its continued relevance. As research progresses, we anticipate seeing new and innovative applications emerge for this versatile compound, further solidifying its position as a valuable building block in modern chemical research and development.